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Compound of Interest

Compound Name: Atazanavir-d15

Cat. No.: B1669722 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

Atazanavir-d15, ensuring compliance with regulatory standards and minimizing environmental

impact.

Understanding Atazanavir-d15 and its Associated
Hazards
Atazanavir is an active pharmaceutical ingredient (API) used in the treatment of HIV.[1] The

deuterated form, Atazanavir-d15, is often used in research and development. While specific

data for Atazanavir-d15 is limited, the safety profile of Atazanavir Sulfate provides a strong

basis for handling and disposal procedures.

Key Hazards:

Causes serious eye damage.[1][2]

May cause damage to organs (heart, liver) through prolonged or repeated exposure.[1]

May form combustible dust concentrations in the air during processing.[1]

Toxic to aquatic life with long-lasting effects.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1669722?utm_src=pdf-interest
https://www.benchchem.com/product/b1669722?utm_src=pdf-body
https://www.benchchem.com/product/b1669722?utm_src=pdf-body
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://www.benchchem.com/product/b1669722?utm_src=pdf-body
https://www.benchchem.com/product/b1669722?utm_src=pdf-body
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://www.fishersci.com/store/msds?partNumber=AC460981000&productDescription=ATAZANAVIR+100MG&vendorId=VN00032119&countryCode=US&language=en
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://www.fishersci.com/store/msds?partNumber=AC460981000&productDescription=ATAZANAVIR+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including Atazanavir-d15, is regulated by multiple

agencies to protect public health and the environment.[3][4] In the United States, the primary

regulatory bodies are:

Environmental Protection Agency (EPA): The EPA regulates hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[3][4][5] Pharmaceutical waste is

considered hazardous if it is specifically listed or exhibits characteristics of ignitability,

corrosivity, reactivity, or toxicity.[5]

Drug Enforcement Administration (DEA): The DEA has specific regulations for the disposal of

controlled substances.[4][6]

Many states have their own regulations that may be more stringent than federal laws.[3] It is

crucial to be aware of and comply with all applicable federal, state, and local regulations.

Step-by-Step Disposal Procedure for Atazanavir-d15
The following procedure outlines the recommended steps for the safe disposal of Atazanavir-
d15 from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Atazanavir-d15, ensure you are

wearing appropriate PPE:

Safety glasses with side-shields or goggles.

Chemical-resistant gloves.

A lab coat or protective clothing to prevent skin exposure.[2]

In cases of potential dust formation, use a NIOSH-approved respirator.

2. Waste Identification and Segregation:

Hazardous vs. Non-Hazardous: Determine if the Atazanavir-d15 waste is considered

hazardous under RCRA. This will depend on its characteristics and any solvents or other

chemicals it is mixed with. When in doubt, it is best to treat the waste as hazardous.
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Segregation: Do not mix Atazanavir-d15 waste with non-hazardous laboratory trash. It

should be collected in a designated, properly labeled, and sealed container.

3. Containerization and Labeling:

Use a compatible, leak-proof container for waste collection.

Clearly label the container with "Hazardous Waste," the name "Atazanavir-d15," and any

other components of the waste stream. Include the accumulation start date.

4. On-site Management and Storage:

Store the waste container in a designated, secure area away from incompatible materials.

Keep the container closed except when adding waste.

Maintain good housekeeping to prevent accidental spills and dust accumulation.[1]

5. Disposal Method:

Do Not Dispose Down the Drain: Never dispose of Atazanavir-d15 down the sink or in any

waterway.[1] This is to prevent aquatic toxicity.[2]

Incineration: The recommended disposal method for hazardous pharmaceutical waste is

incineration at a licensed facility.[4][5] This ensures the complete destruction of the active

pharmaceutical ingredient.

Licensed Waste Hauler: Arrange for the collection and disposal of the waste through a

licensed hazardous waste management company. These companies are trained in the

proper handling and transportation of chemical waste and will ensure it is sent to a permitted

treatment, storage, and disposal facility (TSDF).

6. Documentation:

Maintain accurate records of the waste generated, including the quantity, composition, and

date of disposal.
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Keep copies of all waste manifests and certificates of disposal provided by the waste

management company.

Quantitative Data Summary
While specific disposal concentration limits for Atazanavir-d15 are not readily available, the

following table summarizes relevant toxicological data for Atazanavir, which should inform risk

assessment and handling procedures.

Parameter Value Species Reference

LD50 (Oral) > 1,600 mg/kg Rat [1]

LD50 (Oral) > 1,600 mg/kg Mouse [1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Atazanavir-d15.
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Atazanavir-d15 Disposal Workflow

1. Don Appropriate PPE

2. Identify & Segregate Waste
(Hazardous vs. Non-Hazardous)

3. Containerize & Label Waste
(Leak-proof, clearly marked)

4. Store Securely
(Designated area, closed container)

5. Select Disposal Method

Licensed Hazardous Waste Hauler
(for Incineration) DO NOT Dispose Down Drain

6. Document Disposal
(Manifests, records)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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